Cas no 2229578-74-7 (2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol
• CAS No: 2229578-74-7
• MF: C₇H₆BrN₅O₃
• MW: 288.058239459991
• CID: 6024232
• PubChem ID: 165974381
• Update Time: 2025-06-09

2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol
• EN300-1928053
• 2229578-74-7

• Inchi： 1S/C7H6BrN5O3/c8-4-1-6(13(15)16)7(10-2-4)5(3-14)11-12-9/h1-2,5,14H,3H2
• InChI Key： DUSXUHBMFFNNCL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 286.96540g/mol
• Monoisotopic Mass: 286.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol

Comprehensive Overview of 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol (CAS No. 2229578-74-7)

The compound 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol (CAS No. 2229578-74-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including an azido group, a bromopyridine moiety, and a nitro substituent, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in click chemistry, drug discovery, and bioconjugation, making it a subject of frequent queries in scientific databases and AI-driven research tools.

One of the most compelling aspects of 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol is its role in click chemistry reactions. The presence of the azido group allows for efficient coupling with alkynes via the Huisgen cycloaddition, a reaction widely used in biomolecular labeling and polymer science. This property aligns with the growing demand for green chemistry and sustainable synthetic methods, topics that dominate modern scientific discourse. Additionally, the 5-bromo-3-nitropyridine scaffold provides a reactive handle for further functionalization, enabling the creation of diverse molecular architectures.

In the context of drug discovery, 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol is often explored as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Its ability to introduce both azido and nitro functionalities into target molecules makes it invaluable for designing compounds with enhanced binding affinity and selectivity. Recent studies have highlighted its utility in kinase inhibitor development, a hot topic in oncology research. This aligns with frequent search queries such as "novel kinase inhibitors 2024" and "PROTACs in cancer therapy," underscoring its relevance in cutting-edge medical research.

The compound's physicochemical properties, including its solubility, stability, and reactivity, are also critical to its applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol and its derivatives. These methods are frequently searched by chemists seeking to optimize synthetic protocols or validate compound purity, reflecting the practical challenges faced in laboratory settings.

Beyond pharmaceuticals, 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol has potential applications in materials science. Its nitropyridine core can contribute to the development of organic electronic materials, such as OLEDs and conductive polymers. This intersects with the rising interest in sustainable materials and renewable energy technologies, topics that frequently appear in academic and industrial discussions. The compound's ability to participate in cross-coupling reactions further expands its utility in creating advanced functional materials.

In summary, 2-azido-2-(5-bromo-3-nitropyridin-2-yl)ethan-1-ol (CAS No. 2229578-74-7) is a multifaceted compound with broad applications in medicinal chemistry, materials science, and bioconjugation. Its unique structural attributes and reactivity profile make it a valuable tool for researchers addressing some of the most pressing challenges in modern science. As interest in click chemistry and targeted drug delivery continues to grow, this compound is poised to remain a focal point of innovation and discovery.